(4-bromoquinolin-8-yl)methanol
Overview
Description
(4-Bromoquinolin-8-yl)methanol, also known as 4-BQM, is an organic compound that has been of interest to scientists due to its potential applications in various fields. It is a quinoline derivative with a bromine substituent at the 4-position and a methoxy group at the 8-position. 4-BQM has been studied for its synthesis methods, biomedical applications, and mechanism of action.
Scientific Research Applications
(4-bromoquinolin-8-yl)methanol has been studied for its potential applications in various scientific fields. It has been used as a building block for the synthesis of various heterocyclic compounds, such as quinolizinones and quinolizidines. It has also been used as a starting material for the synthesis of various other compounds, such as hydrazones, oxazolines, and thiazolines. In addition, it has been used as a precursor in the synthesis of 4-bromoquinoline-8-carboxylic acid, which is an important intermediate in the synthesis of a variety of pharmaceuticals.
Mechanism of Action
The mechanism of action of (4-bromoquinolin-8-yl)methanol is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450. It is also believed to act as an antioxidant, which may be due to its ability to scavenge free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-bromoquinolin-8-yl)methanol are not well understood. However, some studies have suggested that it may have an anti-inflammatory effect, as well as a protective effect against oxidative stress. In addition, it has been shown to inhibit the growth of certain bacteria, such as Staphylococcus aureus and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
The main advantage of using (4-bromoquinolin-8-yl)methanol in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, it is relatively inexpensive and can be purchased from chemical suppliers. The main limitation is that it is not very soluble in water, so it may be difficult to use in aqueous solutions.
Future Directions
There are many potential future directions for the study of (4-bromoquinolin-8-yl)methanol. One potential direction is to further investigate its biochemical and physiological effects. Additionally, further research could be done to determine its exact mechanism of action and to explore its potential applications in various scientific fields. Finally, further research could be done to develop more efficient synthesis methods for (4-bromoquinolin-8-yl)methanol.
Synthesis Methods
(4-bromoquinolin-8-yl)methanol can be synthesized from 4-bromo-2-methoxybenzaldehyde and methylamine using the Knoevenagel condensation method. The reaction is catalyzed by an acidic medium and yields the desired product after purification. The reaction mechanism involves the formation of an enamine intermediate, which then undergoes a dehydration reaction to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-bromoquinolin-8-yl)methanol involves the conversion of 4-bromoquinoline to the corresponding aldehyde, followed by reduction to the alcohol using a reducing agent.", "Starting Materials": [ "4-bromoquinoline", "Sodium borohydride (NaBH4)", "Acetic acid", "Sodium acetate (NaOAc)", "Methanol", "Water" ], "Reaction": [ "Step 1: 4-bromoquinoline is reacted with acetic acid and sodium acetate to form 4-bromoquinoline-8-carboxylic acid.", "Step 2: 4-bromoquinoline-8-carboxylic acid is then converted to the corresponding aldehyde using a dehydrating agent such as phosphorus oxychloride (POCl3).", "Step 3: The resulting aldehyde is then reduced to the alcohol using sodium borohydride (NaBH4) in methanol and water as the solvent." ] } | |
CAS RN |
2743438-96-0 |
Molecular Formula |
C10H8BrNO |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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